Cas no 2241140-53-2 (2-Oxazolemethanamine, α-methyl-5-phenyl-, hydrochloride (1:1), (αR)-)

• Product Name: 2-Oxazolemethanamine, α-methyl-5-phenyl-, hydrochloride (1:1), (αR)-
• CAS No: 2241140-53-2
• MF: C₁₁H₁₃ClN₂O
• MW: 224.686721563339
• CID: 6367825
• PubChem ID: 138039801
• Update Time: 2025-05-27

2-Oxazolemethanamine, α-methyl-5-phenyl-, hydrochloride (1:1), (αR)- Chemical and Physical Properties

Names and Identifiers

• (1R)-1-(5-Phenyl-1,3-oxazol-2-yl)ethanamine;hydrochloride
• EN300-6478684
• rel-(1R)-1-(5-phenyl-1,3-oxazol-2-yl)ethan-1-amine hydrochloride
• 2241140-53-2
• 2-Oxazolemethanamine, α-methyl-5-phenyl-, hydrochloride (1:1), (αR)-

• Inchi： 1S/C11H12N2O.ClH/c1-8(12)11-13-7-10(14-11)9-5-3-2-4-6-9;/h2-8H,12H2,1H3;1H/t8-;/m1./s1
• InChI Key： RTZFFHFGTIDJNQ-DDWIOCJRSA-N
• SMILES： Cl.O1C(=CN=C1[C@@H](C)N)C1C=CC=CC=1

Computed Properties

• Exact Mass: 224.0716407g/mol
• Monoisotopic Mass: 224.0716407g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 180
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 52Ų

Additional information on 2-Oxazolemethanamine, α-methyl-5-phenyl-, hydrochloride (1:1), (αR)-

Research Brief on 2-Oxazolemethanamine, α-methyl-5-phenyl-, hydrochloride (1:1), (αR)- (CAS: 2241140-53-2)

The compound 2-Oxazolemethanamine, α-methyl-5-phenyl-, hydrochloride (1:1), (αR)-, with the CAS number 2241140-53-2, has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This chiral oxazole derivative is being explored for its potential applications in drug discovery, particularly in the development of novel therapeutic agents targeting central nervous system (CNS) disorders and inflammatory diseases. Recent studies have focused on its unique structural features, which contribute to its biological activity and pharmacokinetic properties.

Recent research has highlighted the compound's role as a key intermediate in the synthesis of biologically active molecules. Its (αR)-configuration is particularly noteworthy, as it influences the compound's binding affinity to specific biological targets. Studies published in the last year have demonstrated its utility in the development of selective inhibitors for enzymes involved in neurodegenerative pathways. For instance, a 2023 study published in the Journal of Medicinal Chemistry reported that derivatives of this compound exhibited potent inhibitory activity against monoamine oxidase B (MAO-B), an enzyme implicated in Parkinson's disease.

In addition to its CNS applications, 2-Oxazolemethanamine, α-methyl-5-phenyl-, hydrochloride (1:1), (αR)- has shown promise in the field of anti-inflammatory drug development. A recent preclinical study investigated its effects on cytokine production and found that it significantly reduced the levels of pro-inflammatory cytokines such as TNF-α and IL-6 in vitro. These findings suggest its potential as a lead compound for the treatment of chronic inflammatory conditions, including rheumatoid arthritis and inflammatory bowel disease.

The synthesis and optimization of this compound have also been a focus of recent research. Advances in asymmetric synthesis techniques have enabled the production of high-purity (αR)-enantiomers, which are critical for ensuring the compound's efficacy and safety in therapeutic applications. A 2024 study in Organic Process Research & Development detailed a scalable and cost-effective synthetic route for this compound, highlighting improvements in yield and enantiomeric excess (ee).

Despite these promising developments, challenges remain in the clinical translation of this compound. Pharmacokinetic studies have indicated that further modifications may be necessary to improve its bioavailability and metabolic stability. Ongoing research is exploring the incorporation of this scaffold into prodrug formulations or nanoparticle-based delivery systems to address these limitations.

In conclusion, 2-Oxazolemethanamine, α-methyl-5-phenyl-, hydrochloride (1:1), (αR)- (CAS: 2241140-53-2) represents a versatile and pharmacologically relevant compound with broad potential in drug discovery. Its applications in CNS and anti-inflammatory therapeutics, coupled with advances in synthetic methodologies, position it as a valuable candidate for further investigation. Future studies should focus on optimizing its pharmacokinetic profile and evaluating its efficacy in vivo to advance its development toward clinical trials.